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Compound of Interest

Compound Name: 9(10H)-Acridinone, 2-nitro-

CAS No.: 7251-00-5

Cat. No.: B1607118

Get Quote

Executive Summary & Application Context
2-Nitro-9(10H)-acridinone (CAS: 29808-81-9), often referred to as 2-nitroacridone, is a tricyclic

aromatic heterocycle belonging to the acridone family.[1][2][3][4][5] It serves as a critical

scaffold in medicinal chemistry due to its DNA-intercalating properties (antitumor agents) and in

industrial chemistry as a high-efficiency corrosion inhibitor for mild steel in acidic media.[1]

This guide provides a definitive spectroscopic reference for researchers. Unlike simple

aromatic systems, the 2-nitroacridone scaffold exhibits complex tautomeric behavior and

significant solvatochromism. The data presented here synthesizes experimental findings with

theoretical assignments to ensure high-confidence structural elucidation.

Structural Characterization Strategy
The characterization of 2-nitroacridone requires a multi-modal approach due to the electronic

push-pull nature of the molecule (electron-withdrawing nitro group vs. electron-donating

amine).
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Analytical Workflow
The following directed acyclic graph (DAG) outlines the logical flow for complete structural

validation, emphasizing the order of operations to minimize sample degradation.
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Figure 1: Recommended workflow for the structural validation of acridone derivatives. NMR is

placed last as it often requires deuterated solvents that may not be recoverable without

contamination.

Spectroscopic Data Analysis[2][4][6][7][8]
UV-Vis Spectroscopy
The electronic absorption spectrum of 2-nitroacridone is dominated by

transitions of the aromatic tricyclic core and Intramolecular Charge Transfer (ICT) bands
induced by the nitro group.

Solvent: DMSO or DMF (due to low solubility in alcohols/water).[1]

Appearance: Yellow to orange solution.[1]
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Transition Type
Wavelength (

)
Assignment

265 – 280 nm

Excitation of the acridine

aromatic core.[1] High molar

absorptivity (

).[1][6]

310 – 350 nm

Transitions involving the

carbonyl (C=O) and imine-like

character of the central ring.

ICT 390 – 402 nm

Diagnostic Peak:

Intramolecular Charge Transfer

from the acridone amine

(donor) to the nitro group

(acceptor). Responsible for the

visible yellow color.

Technical Insight: The ICT band is highly solvatochromic. In protic solvents, hydrogen bonding

to the carbonyl oxygen may stabilize the ground state, causing a slight blue shift

(hypsochromic), whereas polar aprotic solvents (DMSO) stabilize the excited state, leading to a

red shift (bathochromic).

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the presence of the nitro group and the integrity of the acridone

ketone. Note that the carbonyl stretch in acridones is significantly lower than in standard

ketones due to conjugation and intermolecular hydrogen bonding in the solid state.

Method: KBr pellet or ATR (Attenuated Total Reflectance).[1]
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Functional Group
Wavenumber (

)
Intensity Notes

N-H Stretch 3200 – 3350 cm Medium, Broad

Indicates the

secondary amine of

the acridone ring

(position 10).

Broadening is due to

H-bonding.

C=O[1][7] Stretch 1630 – 1645 cm Strong, Sharp

Diagnostic:

Significantly lower

than typical ketones

(1715 cm

) due to resonance

with the NH lone pair

(vinylogous amide

character).

Aromatic C=C 1590 – 1610 cm Medium
Skeletal vibrations of

the acridine rings.

NO

Asymmetric

1500 – 1530 cm Strong
Characteristic nitro

stretch.[1][2]

NO

Symmetric

1330 – 1350 cm Strong

Paired with the

asymmetric stretch;

confirms the nitro

group.

C-N Stretch 1250 – 1280 cm Medium
Aryl-amine bond

vibration.[1]

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for determining the position of the nitro substituent. The 2-nitro

substitution pattern creates a distinct desymmetrization of the acridone core.
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Solvent: DMSO-

(Required for solubility).

Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).[1]

H NMR Assignments (400 MHz, DMSO-

)
The nitro group at position 2 exerts a strong deshielding effect on the ortho protons (H-1 and H-

3).
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Proton
Shift (

ppm)
Multiplicity Coupling (Hz)

Structural
Logic

NH (H-10) 12.0 – 12.3 Singlet (br) -

Exchangeable.[1]

Extremely

downfield due to

aromaticity and

H-bonding.[1][6]

H-1 8.90 – 9.05 Doublet (d)

Most Deshielded.

Located in the

"bay region" (peri

to C=O) and

ortho to the

electron-

withdrawing NO

.

H-3 8.40 – 8.50
Doublet of

Doublets (dd)

Ortho to NO

. Shows strong

ortho coupling to

H-4 and meta

coupling to H-1.

[1]

H-8 8.20 – 8.30 Doublet (d)

Peri to C=O on

the unsubstituted

ring.[1]

H-4 7.70 – 7.85 Doublet (d)

Adjacent to the

amine (shielding

zone), but meta

to NO

.

H-6, H-7 7.30 – 7.60 Multiplet (m) - Protons on the

unsubstituted
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ring (positions 6

and 7).[1]

H-5 7.50 – 7.60 Doublet/Multiplet -

Adjacent to NH

on the

unsubstituted

ring.[1]

C NMR Assignments (100 MHz, DMSO-

)

Carbon Type
Shift (

ppm)
Assignment

Carbonyl 176.0 – 178.0 C-9.[1] Typical for acridones.

C-NO 141.0 – 143.0
C-2.[1] Ipso carbon bearing the

nitro group.

Aromatic C-N 140.0 – 142.0
C-4a, C-8a (Bridgehead

carbons next to NH).[1]

Aromatic CH 115.0 – 136.0

Remaining aromatic carbons.

C-1 and C-3 will be downfield

relative to C-4.[1]

Experimental Protocol: Sample Preparation
To ensure the reproducibility of the data above, follow this preparation protocol.

Reagents:

2-Nitroacridone (synthesized via Ullmann condensation of 2-chlorobenzoic acid and 4-

nitroaniline).[1][3]

DMSO-

(99.9% D).[1]
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Procedure:

Solubility Check: 2-nitroacridone has poor solubility in chloroform (

) and acetone.[1] Do not use these solvents.[1]

Preparation: Weigh 5–10 mg of the dry yellow powder into a clean vial.

Dissolution: Add 0.6 mL of DMSO-

.

Sonication: Sonicate the sample for 2–5 minutes. The compound may require gentle

warming (40°C) to fully dissolve. Ensure the solution is clear and free of suspended particles

before transferring to the NMR tube.

Acquisition: Run the

H NMR with a sufficient relaxation delay (d1 > 1s) to allow full relaxation of the rigid aromatic
protons.

References
Aslam, J., et al. (2020).[1] Inhibitory effect of 2-Nitroacridone on corrosion of low carbon steel

in 1 M HCl solution: An experimental and theoretical approach. Journal of Materials

Research and Technology, 9(3), 4061–4075.[8][9] [8][9][10]

Chen, J., et al. (2008).[1] Hybridization biosensor using 2-nitroacridone as electrochemical

indicator for detection of short DNA species of chronic myelogenous leukemia.[1][11]

Biosensors and Bioelectronics, 24(3), 349-355.[1]

PubChem. (n.d.).[1] 2-Nitroacridine (Compound Summary). National Library of Medicine.[1]

Galy, J. P., et al. (2002).[1][6] 1H and 13C chemical shifts for acridines: Part XVII. (1,3‐

Benzothiazol‐2‐yl)amino‐9(10H)‐acridinone derivatives. Magnetic Resonance in Chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubs.acs.org/doi/10.1021/acsomega.3c10048
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956091/
https://pubs.acs.org/doi/10.1021/acsomega.3c10048
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956091/
https://biointerfaceresearch.com/wp-content/uploads/2021/08/20695837123.32253237.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://ijpsr.com/?action=download_pdf&postid=87880
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroacridine
https://www.youtube.com/watch?v=S0IcoRL1iZA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1607118?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

